Cas no 66870-45-9 (1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-)

1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl- structure
66870-45-9 structure
Product Name:1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-
CAS No:66870-45-9
MF:C17H16N2O
MW:264.321743965149
CID:1713157
Update Time:2024-08-31

1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-(4-methoxyphenyl)-1-methyl-3-phenyl-
    • Inchi: 1S/C17H16N2O/c1-19-17(14-8-10-15(20-2)11-9-14)12-16(18-19)13-6-4-3-5-7-13/h3-12H,1-2H3
    • InChI Key: VQRSQLRQVBBSFR-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 264.12638

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Melting Point: 94-95 °C(Solv: hexane (110-54-3))
  • Boiling Point: 420.9±33.0 °C(Predicted)
  • PSA: 27.05
  • pka: 1.87±0.10(Predicted)
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